Cas no 141300-29-0 (4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-)

4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)- structure
141300-29-0 structure
Product Name:4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-
CAS No:141300-29-0
MF:C13H10N6O2
MW:282.257501125336
CID:142671
PubChem ID:377463
Update Time:2025-04-19

4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 4H-Pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one,1,8-dihydro-8-(4-methoxyphenyl)-
    • 8-(4-Methoxyphenyl)-1,8-dihydro-4H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4-one
    • NSC658920
    • DTXSID30161673
    • NSC-658920
    • 8-(4-methoxyphenyl)-1H-[1,2,4]triazolo[[?]]pyrazolo[[?]]pyrimidin-4-one
    • CHEMBL1982786
    • NCI60_020742
    • 4H-Pyrazolo(3,4-d)(1,2,4)triazolo(1,5-a)pyrimidin-4-one, 1,8-dihydro-8-(4-methoxyphenyl)-
    • 141300-29-0
    • 1,8-Dihydro-8-(4-methoxyphenyl)-4H-pyrazolo(3,4-d)(1,2,4)triazolo(1,5-a)pyrimidin-4-one
    • 8-(4-Methoxyphenyl)-1H-pyrazolo[3,4-d][1,2,4]triazolo[1,5-a]pyrimidin-4(8H)-one
    • BRN 4881359
    • Inchi: 1S/C13H10N6O2/c1-21-9-4-2-8(3-5-9)18-7-15-19-12(20)10-6-14-17-11(10)16-13(18)19/h2-7H,1H3,(H,14,17)
    • InChI Key: XSUAKXJENOJVNQ-UHFFFAOYSA-N
    • SMILES: O=C1C2C=NNC=2N=C2N1N=CN2C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 282.0867
  • Monoisotopic Mass: 282.08652358g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 499
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 86.2Ų

Experimental Properties

  • PSA: 86.18
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